Cas no 2229679-26-7 (5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229679-26-7
• MF: C₇H₅ClF₃N₃O₂
• MW: 255.581710577011
• CID: 6008656
• PubChem ID: 165701543
• Update Time: 2025-06-10

5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole
• EN300-1960635
• 2229679-26-7

• Inchi： 1S/C7H5ClF3N3O2/c1-13-6(8)4(2-3-14(15)16)5(12-13)7(9,10)11/h2-3H,1H3/b3-2+
• InChI Key： IVZOSLGDGDKJJE-NSCUHMNNSA-N
• SMILES： ClC1=C(/C=C/[N+](=O)[O-])C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 255.0022386g/mol
• Monoisotopic Mass: 255.0022386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole

Introduction to 5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229679-26-7)

5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229679-26-7) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, including a chloro substituent, a methyl group, a nitroethenyl moiety, and a trifluoromethyl group, exhibits promising potential in various biochemical applications. The intricate arrangement of these functional groups imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The nitroethenyl moiety in the molecular structure of this compound is particularly noteworthy, as it can serve as a versatile intermediate in organic synthesis. This functional group is often employed in the construction of more complex molecules due to its reactivity and ability to undergo various chemical transformations. In recent years, there has been growing interest in leveraging such intermediates to develop novel therapeutic agents targeting a wide range of diseases.

One of the most compelling aspects of 5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole is its potential as a building block for the synthesis of biologically active compounds. The presence of both electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties. This balance is crucial for optimizing drug efficacy while minimizing side effects.

In the context of modern drug discovery, the development of heterocyclic compounds remains a cornerstone due to their prevalence in many FDA-approved drugs. Pyrazole derivatives, in particular, have shown remarkable promise across various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern in 5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole enhances its interaction with biological targets, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and cancer. These findings align with emerging trends in precision medicine, where tailored molecular entities are designed to address specific disease mechanisms.

The trifluoromethyl group is another critical feature of this molecule, known for its ability to enhance metabolic stability and binding affinity. This group is frequently incorporated into drug candidates to improve their pharmacological profiles. The combination of chloro, methyl, nitroethenyl, and trifluoromethyl substituents in 5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole creates a unique chemical landscape that warrants further exploration.

Current research efforts are focused on synthesizing analogs of this compound to evaluate their biological activity and potential therapeutic applications. By systematically modifying individual functional groups, scientists aim to identify derivatives with enhanced potency and selectivity. Such studies not only contribute to our understanding of structure-activity relationships but also pave the way for the development of novel treatments.

The role of nitroethenyl intermediates in medicinal chemistry cannot be overstated. These compounds serve as critical links in multi-step synthetic pathways, enabling the construction of complex molecules with desired biological properties. The versatility of this functional group allows for diverse chemical modifications, making it indispensable in drug design.

In conclusion,5-chloro-1-methyl-4-(2-nitroethenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229679-26-7) represents a promising candidate for further biochemical investigation. Its unique structural features and potential biological activity position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,nitroethenyl-containing heterocycles are likely to play an increasingly significant role in addressing unmet medical needs.